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Compound of Interest

Compound Name: cxa1

Cat. No.: B1141736

Essential Safety and Handling Guide for CX21

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, storage, and disposal of CX21, ensuring operational excellence and
laboratory safety.

This document provides immediate and essential safety protocols for CX21, a palladium-based
catalyst vital for various organic transformations. Adherence to these guidelines is critical for
minimizing risks and ensuring a safe research environment.

Understanding the Compound: CX21 at a Glance

CX21, identified by CAS number 478980-03-9, is chemically known as Allyl[1,3-bis(2,6-
diisopropylphenyl)imidazol-2-ylidene]chloropalladium(ll).[1] Developed by Umicore, it is a highly
efficient catalyst in palladium-catalyzed reactions such as the oxidation of secondary alcohols
and the arylation of a-ketones.[2] Its stability and effectiveness under mild conditions make it a
valuable tool in synthetic organic chemistry.

Key Quantitative Data:
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Property Value

Molecular Formula CsoH41CIN2Pd

Molecular Weight 571.53 g/mol

Appearance Off-white to light yellow crystalline powder|[3]
Melting Point 190°C (decomposes)[3]

Palladium Content

18.5% min[3]

Purity

98% min[3]

Hazard Identification and Personal Protective

Equipment (PPE)

CX21 is classified with the following hazards:
e H315: Causes skin irritation.[4][5]
o H319: Causes serious eye irritation.[4][5]

o H335: May cause respiratory irritation.[4][5]

Mandatory Personal Protective Equipment (PPE):

Protection Type

Specification

Respiratory Protection

Dust mask type N95 (US) or equivalent.[3][5]

Eye Protection

Chemical safety goggles or face shield.[4]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

[4]115]

Body Protection

Laboratory coat, long pants, and closed-toe
shoes.[4]

Detailed Protocols for Safe Handling and Storage
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Strict adherence to the following protocols is mandatory to ensure personnel safety and
maintain the integrity of the compound.

Handling Protocol:

Work Area: Always handle CX21 in a well-ventilated area, preferably within a chemical fume
hood.[4]

Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing.[4]

Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[4]

Hygiene: Wash hands thoroughly with soap and water after handling.[4]

Storage Protocol:

Container: Keep the container tightly closed in a dry and well-ventilated place.[4]

Incompatibilities: Store away from strong oxidizing agents.

Conditions: Store at room temperature and away from light.[3]

Security: Store in a locked-up area.[4]

Emergency and Disposal Procedures

Immediate and appropriate response to emergencies and proper disposal are critical for safety
and environmental protection.

Emergency First Aid:

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial
respiration. Seek immediate medical attention.[4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and seek medical attention if irritation persists.[4]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4]

Accidental Release Measures:
o Evacuate: Immediately evacuate personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[4]

o Cleanup: Wear full PPE. Carefully sweep up the spilled solid material, avoiding dust
generation, and place it in a suitable, closed container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent.

Disposal Plan: Dispose of CX21 and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Contact a licensed professional
waste disposal service to dispose of this material.

Experimental Workflow Visualization

To further clarify procedural steps, the following diagrams illustrate key workflows.

Caption: Standard operating procedure for handling CX21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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